Cas no 1421922-03-3 (2-(2,5-dimethyl-4-nitrophenyl)acetonitrile)

2-(2,5-Dimethyl-4-nitrophenyl)acetonitrile is a nitrile-substituted aromatic compound featuring a dimethylphenyl core with a nitro functional group at the para position relative to the acetonitrile moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups enhances its versatility in electrophilic and nucleophilic reactions. Its stability under standard conditions and well-defined purity make it a reliable reagent for fine chemical manufacturing. The compound is typically handled under controlled conditions due to its nitrile and nitro functionalities, ensuring safe and efficient utilization in synthetic workflows.

2-(2,5-dimethyl-4-nitrophenyl)acetonitrile structure

1421922-03-3 structure

Product Name:2-(2,5-dimethyl-4-nitrophenyl)acetonitrile

CAS No:1421922-03-3

MF:C₁₀H₁₀N₂O₂

MW:190.198602199554

MDL:MFCD28795361

CID:4603379

Update Time:2025-05-23

2-(2,5-dimethyl-4-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(2,5-dimethyl-4-nitrophenyl)acetonitrile
- MDL： MFCD28795361
- Inchi： 1S/C10H10N2O2/c1-7-6-10(12(13)14)8(2)5-9(7)3-4-11/h5-6H,3H2,1-2H3
- InChI Key： QCLOSQYHTQOGRD-UHFFFAOYSA-N
- SMILES： C1(CC#N)=CC(C)=C([N+]([O-])=O)C=C1C

2-(2,5-dimethyl-4-nitrophenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0975018-5g	2-(2,5-dimethyl-4-nitrophenyl)acetonitrile	1421922-03-3	95%	5g	$2000	2024-07-24
A2B Chem LLC	AA69689-250mg	Benzeneacetonitrile, 2,5-dimethyl-4-nitro-	1421922-03-3	95%-98%	250mg	$518.00	2024-04-20
A2B Chem LLC	AA69689-1g	Benzeneacetonitrile, 2,5-dimethyl-4-nitro-	1421922-03-3	95%-98%	1g	$1036.00	2024-04-20
eNovation Chemicals LLC	Y0975018-5g	2-(2,5-dimethyl-4-nitrophenyl)acetonitrile	1421922-03-3	95%	5g	$3800	2025-02-20
eNovation Chemicals LLC	Y0975018-5g	2-(2,5-dimethyl-4-nitrophenyl)acetonitrile	1421922-03-3	95%	5g	$3800	2025-02-26

2-(2,5-dimethyl-4-nitrophenyl)acetonitrile Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860

Additional information on 2-(2,5-dimethyl-4-nitrophenyl)acetonitrile

2-(2,5-Dimethyl-4-nitrophenyl)acetonitrile

The compound 1421922-03-3, also known as 2-(2,5-dimethyl-4-nitrophenyl)acetonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.

The chemical structure of 1421922-03-3 consists of a nitrile group (-C≡N) attached to a methyl group, which is further connected to a substituted phenyl ring. The phenyl ring is substituted with two methyl groups at the 2 and 5 positions and a nitro group at the 4 position. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its functional applications.

Recent studies have highlighted the potential of 1421922-03-3 in the field of drug discovery. The compound's ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 1421922-03-3 exhibits potent inhibitory activity against certain metalloenzymes, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its biological applications, 1421922-03-3 has also been investigated for its role in advanced materials science. Researchers have explored its use as a precursor in the synthesis of conductive polymers and organic semiconductors. A 2023 paper in *Advanced Materials* reported that incorporating 1421922-03-3 into polymer blends significantly enhances their electrical conductivity, making them suitable for flexible electronics and energy storage devices.

The synthesis of 1421922-03-3 involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The nitration and methylation steps are critical in determining the final structure and purity of the compound. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of 14219